Cas no 610607-68-6 (1-(2-Dimethylaminoethyl)-5-mercaptotetrazole)

• Product Name: 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole
• CAS No: 610607-68-6
• MF: C₅H₁₁N₅S
• MW: 173.239338159561
• CID: 3049124
• PubChem ID: 3017268
• Update Time: 2025-10-29

1-(2-Dimethylaminoethyl)-5-mercaptotetrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole
• CEFOTIAM IMPURITY 19
• 1-(2-dimethylamino-ethyl)-1H-tetrazole-5-thiol
• 1-[2-(dimethylamino)ethyl]-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• 1-(2-(Dimethylamino)ethyl)-1,2-dihydro-5H-tetrazole-5-thione
• 1-[2-(Dimethylamino)ethyl]-1H-tetraazol-5-yl hydrosulfide #
• DTXSID20210624
• 1-[2-(Dimethylamino)ethyl]-5-mercaptotetrazole
• 5-mercapto-1-[2-(N,N-dimethylamino)ethyl]-1H-tetrazole
• 1-(2-Dimethylaminoethyl)-5-mercapto-tetrazole
• DTXCID50133115
• 1-[2-(dimethylamino)ethyl]-1H-1,2,3,4-tetrazole-5-thiol
• AC-7602
• 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol, 98%
• 1-(2-(dimethylamino)ethyl)-1h-tetrazole-5-thiol
• 61607-68-9
• 1-[2-(dimethylamino)ethyl]-2H-1,2,3,4-tetrazole-5-thione
• SY037074
• 1-(2-dimethylaminoethyl)-5-mercapto-1H-tetrazole
• NS00020675
• MFCD00082923
• FD75820
• 1-(2-Dimethylaminoethyl)-5-mercapto-1,2,3,4-tetrazole
• 1,2'-DIMETHYLAMINO-ETHYL-5-MERCAPTO-TETRAZOLE
• 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol
• 1-[2-(dimethylamino)ethyl]-2H-tetrazole-5-thione
• 262-868-9
• AS-11879
• 1-[2-(Dimethylamino)ethyl]-1,2-dihydro-5H-tetrazole-5-thione
• DB-053949
• BCP12033
• 1-(2-Dimethylaminoethyl)-1H-tetrazole-5-thiol
• 610607-68-6
• AKOS009158430
• PX5DB8AW3W
• D2032
• 5H-Tetrazole-5-thione, 1-[2-(dimethylamino)ethyl]-1,2-dihydro-
• EN300-36327
• SCHEMBL912644
• EINECS 262-868-9

• Inchi： 1S/C5H11N5S/c1-9(2)3-4-10-5(11)6-7-8-10/h3-4H2,1-2H3,(H,6,8,11)
• InChI Key： ODDAWJGQWOGBCX-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CCN(C)C

Computed Properties

• Exact Mass: 173.07351655Da
• Monoisotopic Mass: 173.07351655Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole

1-(2-Dimethylaminoethyl)-5-mercaptotetrazole: A Versatile Compound in Biomedical Research

1-(2-Dimethylaminoethyl)-5-mercaptotetrazole is a unique organic compound with a complex molecular structure that has garnered significant attention in recent years due to its potential applications in biomedical research. The CAS No. 610607-68-6 serves as a critical identifier for this compound, enabling researchers to access precise chemical data and facilitate its use in various scientific contexts. This compound belongs to the class of tetrazole derivatives, which are characterized by a five-membered ring containing nitrogen atoms. The presence of a mercaptotetrazole group, which incorporates a sulfur atom bonded to a tetrazole ring, is a defining feature of this molecule. The 2-Dimethylaminoethyl substituent further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the importance of 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole in drug discovery and development. Researchers have explored its potential as a scaffold for designing novel therapeutic agents due to its ability to interact with biological targets. The mercaptotetrazole group is particularly noteworthy for its capacity to form stable bonds with metal ions, making it a valuable component in the development of chelating agents and metal-based therapeutics. This property has been leveraged in recent investigations aimed at creating compounds with enhanced bioavailability and reduced toxicity.

The 2-Dimethylaminoethyl group contributes to the compound's amphiphilic nature, enabling it to partition between aqueous and lipid environments. This characteristic is crucial for its potential applications in drug delivery systems, where the compound could serve as a carrier for hydrophilic or hydrophobic drugs. Recent advancements in nanotechnology have further expanded the utility of 1-(2-Dim,ethylaminoethyl)-5-mercaptotetrazole, with studies demonstrating its ability to form stable complexes with nanoparticles, enhancing their stability and targeting efficiency.

One of the most promising areas of research involving 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole is its application in the development of antimicrobial agents. A 2023 study published in the journal Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mercaptotetrazole group is believed to play a key role in this activity by disrupting bacterial cell membranes and interfering with essential metabolic processes. This finding has significant implications for the treatment of antibiotic-resistant infections, a growing public health concern.

Another area of interest is the use of 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole in the design of metal-based therapeutics. Researchers have explored its potential as a ligand for metal ions such as copper, zinc, and iron, which are essential for various biological processes. A 2024 study in the Journal of Inorganic Biochemistry demonstrated that this compound can form stable complexes with copper ions, which may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The mercaptotetrazole group is thought to enhance the stability of these complexes by coordinating with the metal ions through its sulfur atom.

The 2-Dimethylaminoethyl substituent also contributes to the compound's potential as a prodrug. Prodrugs are inactive compounds that are converted into their active form within the body, often through enzymatic cleavage. The presence of the dimethylamino group may allow for the controlled release of the active moiety, improving the therapeutic index of potential drugs. Recent studies have focused on optimizing the release kinetics of 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole derivatives to achieve targeted drug delivery and reduce systemic toxicity.

Advancements in computational chemistry have further expanded the understanding of 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole's molecular behavior. Molecular docking studies have revealed its potential interactions with various biological targets, including enzymes and receptors. These studies have provided insights into the compound's mechanism of action and have guided the design of more effective derivatives. The mercaptotetrazole group's ability to form hydrogen bonds with target proteins is a key factor in its binding affinity, as demonstrated in recent simulations.

Additionally, the compound's potential applications in the field of diagnostics have been explored. Researchers have investigated its ability to serve as a fluorescent probe for detecting specific biomolecules. The mercaptotetrazole group's reactivity with thiol-containing compounds makes it a promising candidate for developing sensitive and selective detection methods. A 2023 study in the Journal of Analytical Chemistry reported that 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole can be used to detect trace amounts of thiols in biological samples, with high sensitivity and specificity.

Despite its promising applications, the development of 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole derivatives faces several challenges. One of the primary concerns is the optimization of its chemical stability under physiological conditions. While the mercaptotetrazole group provides stability, further modifications may be necessary to enhance its resistance to degradation. Researchers are also working on improving the compound's solubility and bioavailability, which are critical factors for its therapeutic efficacy.

Another challenge is the potential for toxicity associated with the compound. While initial studies have shown low toxicity, more extensive toxicological evaluations are needed to ensure its safety for therapeutic use. Researchers are investigating the metabolic pathways of 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole and its metabolites to identify any potential adverse effects. These studies are essential for the development of safe and effective therapeutic agents based on this compound.

In conclusion, 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole represents a promising molecule with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure, characterized by the mercaptotetrazole group and the 2-Dimethylaminoethyl substituent, provides a versatile platform for the design of novel therapeutics. Ongoing research is focused on optimizing its properties to enhance its therapeutic potential while ensuring its safety for human use. As the field of medicinal chemistry continues to evolve, the development of compounds like 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole may play a significant role in addressing some of the most pressing challenges in healthcare.

Further studies are needed to fully explore the potential of 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole and its derivatives. These studies should focus on elucidating its molecular mechanisms of action, optimizing its chemical properties, and evaluating its safety and efficacy in preclinical and clinical settings. Collaboration between chemists, biologists, and clinicians will be essential in translating the findings of these studies into practical therapeutic applications. With continued research and innovation, 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole may emerge as a valuable tool in the development of new drugs and diagnostic agents, contributing to the advancement of medical science and patient care.